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Menthol Enantiomers at a Glance
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Compound Focus: (+)-Menthol

CAS No.: 15356-70-4

Cat. No.: S1517591

Menthol has three asymmetric carbon atoms, leading to several stereoisomers. The table below summarizes

the key isomers, with a strong emphasis on the natural prevalence of (-)-menthol.

. Common Name & o
Isomer Pair ) ) Natural Occurrence & Key Characteristics
(Configuration)

(-)-Menthol & (+)- (-)-Menthol (1R,2S,5R)  Primary natural form [1] [2]. Has greater cooling
Menthol [1] potency and characteristic mint aroma [3] [2].

(+)-Menthol (1S,2R,5S) Not a significant natural product. Chemically
synthesized; lacks the characteristic cooling
sensation and pleasant odor of its enantiomer [2].

(-)-Neomenthol & (+)-  (-)-Neomenthol [1] Found in small quantities in some Mentha essential
Neomenthol oils, such as Japanese menthol [1].
(+)-Isomenthol & (-)- Information not Information not specified in search results.
Isomenthol specified in search

results
(+)-Neoisomenthol & Information not Information not specified in search results.
(-)-Neoisomenthol specified in search

results
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Natural Sources and Biosynthesis of (-)-Menthol

The commercial and scientific focus for natural menthol is exclusively on the (-)-enantiomer, which is

biosynthesized in mint plants.

e Primary Plant Sources: The most important natural sources are cornmint (Mentha arvensis) and
peppermint (Mentha x piperita) [1] [2] [4]. Cornmint is the leading source for commercial natural
menthol production due to its high menthol content (55-85%), while peppermint oil contains a mixture
of menthol, menthone, and menthyl acetate [2] [4].

e Biosynthetic Pathway: (-)-Menthol is produced in the peltate glandular trichomes (oil glands) of mint
plants via an eight-step pathway from primary metabolism [5] [6] [4]. The pathway begins with the
universal monoterpene precursor geranyl diphosphate (GPP).

The following diagram illustrates the biosynthetic pathway of (-)-menthol in Mentha species, from the

universal precursor Geranyl Diphosphate to the final product.
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Diagram of the (-)-menthol biosynthetic pathway in peppermint, highlighting key enzymatic steps.

Research and Experimental Enhancement

Current research focuses on enhancing the yield of the wvaluable (-)-menthol, which may provide

methodologies applicable to manipulating stereochemistry.

¢ Genetic and Metabolic Engineering: Efforts have been made to genetically engineer mint to
improve (-)-menthol yield and profile. This includes overexpressing key biosynthetic enzymes like
limonene synthase and pulegone reductase, and using RNAI to suppress competing pathways like
menthofuran synthase to reduce undesirable byproducts [4].

¢ Elicitor Treatments: A 2025 study demonstrated that phytohormonal elicitors can modulate the
menthol biosynthetic pathway [6]. Methyl jasmonate and salicylic acid were particularly effective in
enhancing menthol content and upregulating the expression of key genes (PR, MDH) and
transcription factors (MhMYB1, MhMYB2) in peppermint [6].

Sourcing Information for Researchers

For the (+)-menthol enantiomer required for your drug development work, the most viable source is
commercial chemical synthesis. Natural extraction from mint plants is not a feasible route for obtaining this

specific isomer in meaningful quantities.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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